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Compound of Interest

Compound Name: 3-Chloro-2-nitroaniline

Cat. No.: B1295001 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the melting and boiling points of 3-Chloro-
2-nitroaniline, a key chemical intermediate. The document includes a summary of its physical

properties, general experimental protocols for their determination, and a visual representation

of its synthesis workflow.

Data Presentation
The quantitative physicochemical properties of 3-Chloro-2-nitroaniline are summarized in the

table below for easy reference and comparison.
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Property Value Source

Melting Point 107-108°C [1][2][3][4]

Boiling Point 327.1°C at 760 mmHg [1][2][3][4]

Molecular Formula C6H5ClN2O2 [1][2][4][5]

Molecular Weight 172.57 g/mol [2][5]

Appearance Pale yellow to brownish solid [6]

Solubility

Sparingly soluble in water;

more soluble in organic

solvents like ethanol, acetone,

and dimethylformamide.

[6]

Experimental Protocols
While specific experimental protocols for the determination of the melting and boiling points of

3-Chloro-2-nitroaniline were not detailed in the reviewed literature, standard laboratory

procedures are applicable.

a) Melting Point Determination (General Protocol):

The melting point of a crystalline solid like 3-Chloro-2-nitroaniline is typically determined

using a melting point apparatus.

Sample Preparation: A small amount of the dry, purified 3-Chloro-2-nitroaniline is packed

into a capillary tube.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate.

Observation: The temperature at which the substance first begins to melt and the

temperature at which the substance is completely molten are recorded. This range is
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reported as the melting point. For 3-Chloro-2-nitroaniline, this is consistently reported as

107-108°C.[1][2][3][4]

b) Boiling Point Determination (General Protocol):

The boiling point is determined at a specific atmospheric pressure, as it is a pressure-

dependent property.

Apparatus Setup: A small quantity of 3-Chloro-2-nitroaniline is placed in a distillation flask.

A thermometer is positioned so that the bulb is just below the side arm of the flask.

Heating: The flask is heated, and the liquid is brought to a boil.

Observation: The temperature is recorded when the liquid is boiling and its vapor is

condensing on the thermometer bulb, resulting in a stable temperature reading. This

temperature is the boiling point. For 3-Chloro-2-nitroaniline, the boiling point is noted as

327.1°C at 760 mmHg.[1][2][3][4] It is important to note that some sources indicate this value

may be a prediction.[2][3]

Mandatory Visualization
a) Synthesis Workflow for 3-Chloro-2-nitroaniline

The following diagram illustrates the general synthesis procedure for 3-Chloro-2-nitroaniline
starting from 3-chloro-2-nitrobenzoic acid, as described in the literature.[2]
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Reaction Stage

Workup and Purification

3-chloro-2-nitrobenzoic acid +
Triethylamine (Et3N) in DMF

Add Diphenylphosphonium chloride

Stir at room temperature for 3 hours

Add water and heat at 100°C for 1 hour

Cool to room temperature

Reaction Completion

Remove DMF by high vacuum distillation

Dissolve solid in Ethyl Acetate (EtOAc)

Wash with saturated NaHCO3 solution

Filter through diatomaceous earth

Wash with water and brine

Dry over anhydrous Na2SO4

Concentrate under reduced pressure

3-chloro-2-nitroaniline

Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Chloro-2-nitroaniline.
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b) Logical Relationship of Key Physical Properties

This diagram shows the relationship between the primary physical states and the temperatures

at which 3-Chloro-2-nitroaniline transitions between them under standard pressure.

Caption: Physical state transitions of 3-Chloro-2-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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